Cas no 390357-32-1 (Heptanedioic acid, 4-cyano-)
Heptanedioic acid, 4-cyano- structure
Product Name:Heptanedioic acid, 4-cyano-
CAS No:390357-32-1
MF:C8H11NO4
MW:185.177242517471
CID:1495464
Update Time:2024-08-23
Heptanedioic acid, 4-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Heptanedioic acid, 4-cyano-
-
- Inchi: 1S/C8H11NO4/c9-5-6(1-3-7(10)11)2-4-8(12)13/h6H,1-4H2,(H,10,11)(H,12,13)
- InChI Key: POFCQDNIEIMABB-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCC(C#N)CCC(O)=O
Computed Properties
- Exact Mass: 185.06883
Experimental Properties
- Density: 1.289±0.06 g/cm3(Predicted)
- Boiling Point: 461.9±40.0 °C(Predicted)
- PSA: 98.39
- pka: 4.03±0.10(Predicted)
Heptanedioic acid, 4-cyano- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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